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Compound of Interest

Methyl 4-(2-methoxy-2-
Compound Name:
oxoethyl)benzoate

Cat. No.: B1337154

Technical Data: Methyl 4-(2-methoxy-2-
oxoethyl)benzoate

This guide provides the core physicochemical properties of Methyl 4-(2-methoxy-2-
oxoethyl)benzoate, a compound relevant to chemical synthesis and pharmaceutical research.
The primary focus is on its molecular formula and weight, presented for a technical audience of
researchers and drug development professionals.

Physicochemical Properties

The fundamental molecular attributes of Methyl 4-(2-methoxy-2-oxoethyl)benzoate are
summarized below. These values are calculated based on its chemical structure.

Property Value
Molecular Formula C11H1204[1][2][3]
Molecular Weight 208.21 g/mol [2][4]

4-Methoxycarbonylmethyl-benzoic acid methyl
Alternate Name

ester[2]

CAS Number 52787-14-1[2][3][4]
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Calculation Methodology

The molecular weight of a chemical compound is a derived property, not an experimental one
in this context. It is determined by the following protocol:

o Establish the Molecular Formula: The precise molecular formula is determined to be
C11H1204, indicating it contains 11 carbon atoms, 12 hydrogen atoms, and 4 oxygen atoms.

[1](21(3]

e Sum Atomic Weights: The molecular weight is calculated by summing the atomic weights of
the constituent atoms. Using standard atomic weights (C =12.011 u, H=1.008 u, O =
15.999 u), the total molecular weight is computed.

This standard, non-experimental procedure provides the theoretical molecular weight of an
isotopically normal sample of the compound.

Logical Data Relationship

The relationship between the compound's name, its elemental composition (formula), and its
resulting mass (molecular weight) is a foundational concept in chemistry. This logical flow is
depicted in the diagram below.

Methyl 4-(2-methoxy-2-oxoethyl)benzoate

is defined by

Molecular Formula
C11H1204

determines

Molecular Weight
208.21 g/mol
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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